Cas no 885681-94-7 (Methyl 2-(3-methyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)acetate)

• Product Name: Methyl 2-(3-methyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)acetate
• CAS No: 885681-94-7
• MF: C₁₆H₂₃BO₄
• MW: 290.162425279617
• CID: 6783116
• PubChem ID: 71267115
• Update Time: 2025-11-01

Methyl 2-(3-methyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)acetate Chemical and Physical Properties

Names and Identifiers

• CS-0112622
• DTXSID001140336
• F95647
• Methyl 3-methyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzeneacetate
• 885681-94-7
• methyl 2-(3-methyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)acetate
• methyl [3-methyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]acetate
• methyl[3-methyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]acetate
• Benzeneacetic acid, 3-methyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-, methyl ester
• DB-109122
• KOHHRSVKOQMBHI-UHFFFAOYSA-N
• methyl 2-[3-methyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]acetate
• methyl [3-methyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolane-2-yl)phenyl]acetate
• SCHEMBL14712147
• Methyl 2-(3-methyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)acetate

• Inchi： 1S/C16H23BO4/c1-11-9-12(10-14(18)19-6)7-8-13(11)17-20-15(2,3)16(4,5)21-17/h7-9H,10H2,1-6H3
• InChI Key： KOHHRSVKOQMBHI-UHFFFAOYSA-N
• SMILES： O1B(C2C=CC(CC(=O)OC)=CC=2C)OC(C)(C)C1(C)C

Computed Properties

• Exact Mass: 290.1689394g/mol
• Monoisotopic Mass: 290.1689394g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 378
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 44.8Ų

Additional information on Methyl 2-(3-methyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)acetate

Comprehensive Overview of Methyl 2-(3-methyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)acetate (CAS No. 885681-94-7)

Methyl 2-(3-methyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)acetate (CAS No. 885681-94-7) is a highly specialized boronic ester derivative widely utilized in organic synthesis, pharmaceutical research, and material science. This compound features a unique dioxaborolane moiety, which enhances its reactivity in cross-coupling reactions, particularly in Suzuki-Miyaura coupling, a cornerstone of modern drug discovery. Its molecular structure combines a methyl acetate group with a tetramethyl dioxaborolane, making it a versatile intermediate for constructing complex aromatic systems.

The growing demand for boron-containing compounds in medicinal chemistry has propelled interest in CAS No. 885681-94-7. Researchers frequently search for "boronic ester applications" or "Suzuki coupling reagents," reflecting its critical role in synthesizing biaryl scaffolds for anticancer and antiviral agents. Recent studies highlight its potential in proteolysis-targeting chimeras (PROTACs), a breakthrough in targeted protein degradation therapies. This aligns with the trending focus on "small molecule degraders" in drug development.

From a synthetic perspective, Methyl 2-(3-methyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)acetate offers exceptional stability under ambient conditions, addressing common challenges like "boronic acid shelf life" frequently queried in forums. Its crystalline form ensures precise stoichiometry in reactions, reducing side products—a key concern for industries optimizing "green chemistry" practices. Analytical techniques such as HPLC and NMR confirm its high purity (>98%), meeting stringent requirements for GMP-compliant manufacturing.

Environmental and regulatory trends also influence its applications. With increasing searches for "sustainable boron reagents," this compound’s low toxicity profile (LD50 >2000 mg/kg) positions it as an eco-friendly alternative to traditional catalysts. Its compatibility with microwave-assisted synthesis further reduces energy consumption, resonating with "energy-efficient chemical processes"—a hot topic in academic and industrial circles.

In material science, CAS No. 885681-94-7 contributes to advancements in organic electronics. Its conjugated aryl-boron structure enables the design of OLED emitters and photovoltaic materials, addressing queries like "boron-based semiconductors." Patent analyses reveal its use in flexible displays, aligning with the surge in "wearable technology" research.

To summarize, Methyl 2-(3-methyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)acetate exemplifies innovation at the intersection of chemistry and technology. Its multifaceted applications—from precision medicine to smart materials—make it indispensable for researchers tackling global challenges in healthcare and sustainability.